Delphinidin 3,5-diglucoside

• CAS: 47851-70-7
• Molecular Formula: C27H31O17+
• Molecular Weight: 627.5 g/mol
• InChI: InChI=1S/C27H30O17/c28-6-16-19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-8)42-27-24(39)22(37)20(35)17(7-29)44-27/h1-5,16-17,19-24,26-29,34-39H,6-7H2,(H3-,30,31,32,33)/p+1/t16-,17-,19-,20-,21+,22+,23-,24-,26-,27-/m1/s1
• InChIKey: XCTGXGVGJYACEI-LCENJUANSA-O

Delphinidin 3,5-Diglucoside: Sourcing & Characterization

Delphinidin 3,5-diglucoside (CAS 47851-70-7) is a naturally occurring anthocyanin belonging to the flavonoid class, characterized by a delphinidin aglycone core glycosylated at both the C3 and C5 positions with glucose moieties [1]. It is a water-soluble vacuolar pigment responsible for the deep red, purple, and blue coloration in a variety of fruits, vegetables, and flowers, including pomegranate, eggplant, and certain rose cultivars [2]. Its structural features, particularly the 3,5-diglucoside substitution pattern, dictate distinct physicochemical properties—including stability, antioxidant behavior, and bioavailability—that diverge significantly from mono-glucosylated delphinidin analogs and underpin its specific utility in research and industrial applications [3].

Compound class Anthocyanin diglucoside chloride

Glycosylation 3,5-O-diglucoside pattern

Source Maqui berry, pomegranate isolates

• [1] Brauch, J. E., Kroner, M., Schweiggert, R. M., & Carle, R. (2015). Studies into the Stability of 3-O-Glycosylated and 3,5-O-Diglycosylated Anthocyanins in Differently Purified Liquid and Dried Maqui (Aristotelia chilensis (Mol.) Stuntz) Preparations during Storage and Thermal Treatment. Journal of Agricultural and Food Chemistry, 63(39), 8705–8714. View Source
• [2] Jing, P., Qian, B., Zhao, S., Qi, X., Ye, L., Giusti, M. M., & Wang, X. (2015). Effect of glycosylation patterns of Chinese eggplant anthocyanins and other derivatives on antioxidant effectiveness in human colon cell lines. Food Chemistry, 172, 183–189. View Source
• [3] Xu, J., Su, X., Li, S., Liu, W., & Zhang, W. (2013). Identification and thermal stability of purple-fleshed sweet potato anthocyanins in aqueous solutions with various pH values and fruit juices. Food Chemistry, 136(3–4), 1429–1434. View Source

Delphinidin 3,5-Diglucoside: Glycosylation Pattern & Stability

Direct substitution of delphinidin 3,5-diglucoside with delphinidin-3-glucoside or other in-class anthocyanins is scientifically unjustified due to glycosylation pattern-dependent divergence in three critical performance domains: cellular antioxidant efficacy, thermal/pH stability, and bioaccessibility. Studies demonstrate that the presence of a second glucose moiety at the C5 position fundamentally alters the molecule's electron density, steric hindrance, and susceptibility to nucleophilic attack, leading to outcomes that are not predictable from aglycone structure alone [1][2]. Consequently, experimental reproducibility and industrial formulation performance require compound-specific procurement; substituting based solely on the delphinidin chromophore will introduce uncontrolled variability in color stability, antioxidant readouts, and in vivo exposure [3].

Target profile

Common substitute risk (3-O-monoglucoside)

pH-dependent stability controlled by 3,5-diglycosylation

Stability ranking may invert at different pH; half-life may shift unpredictably

Colonic microbiota-dependent hydrolysis before absorption

Predominant gastric absorption pathway alters pharmacokinetic readout

Distinct tissue-level ROS modulation reported in ex vivo dry eye model

Tissue response may differ; lacrimal gland endpoint context may not transfer

• [1] Jing, P., Qian, B., Zhao, S., Qi, X., Ye, L., Giusti, M. M., & Wang, X. (2015). Effect of glycosylation patterns of Chinese eggplant anthocyanins and other derivatives on antioxidant effectiveness in human colon cell lines. Food Chemistry, 172, 183–189. View Source
• [2] Brauch, J. E., Kroner, M., Schweiggert, R. M., & Carle, R. (2015). Studies into the Stability of 3-O-Glycosylated and 3,5-O-Diglycosylated Anthocyanins in Differently Purified Liquid and Dried Maqui (Aristotelia chilensis (Mol.) Stuntz) Preparations during Storage and Thermal Treatment. Journal of Agricultural and Food Chemistry, 63(39), 8705–8714. View Source
• [3] Paul, P., Dua, T. K., & Paul, A. (2018). Chemo-profiling of anthocyanins and fatty acids present in pomegranate aril and seed grown in Indian condition and its bioaccessibility study. Journal of Food Science and Technology, 55(6), 2218–2227. View Source

Delphinidin 3,5-Diglucoside: Quantitative Evidence

pH-Dependent Thermal Stability

In a direct head-to-head comparison using HT-29 human colon adenocarcinoma cells, delphinidin derivatives glycosylated only at the C3 position (e.g., delphinidin-3-glucoside) exhibited significantly greater ROS reduction than derivatives glycosylated at both C3 and C5 (delphinidin-3,5-diglucoside) [1]. The study established a clear activity hierarchy: C3-monoglycosides > C3,C5-diglycosides. Delphinidin-3,5-diglucoside itself showed intermediate ROS scavenging potency, ranking above delphinidin-3-rutinoside-5-glucoside but below the C3-monoglycosylated analogs [2].

Thermal half-life

Head-to-head

Longer half-life vs 3-O-glycoside at pH 3.6

Supports pH-dependent stability screening

Stability relationship inverted at pH 2.2

Evidence Dimension	Intracellular Reactive Oxygen Species (ROS) Reduction
Target Compound Data	Moderate ROS reduction (quantitative ranking: intermediate between C3-monoglycosides and delphinidin-3-rutinoside-5-glucoside)
Comparator Or Baseline	Delphinidin-3-glucoside (C3-monoglycoside): Superior ROS reduction; Delphinidin-3-rutinoside-5-glucoside (C3,C5-diglycoside): Inferior ROS reduction
Quantified Difference	Ranking order: Delphinidin-3-glucoside > Delphinidin-3,5-diglucoside > Delphinidin-3-rutinoside-5-glucoside
Conditions	HT-29 human colon cancer cell line; ROS induction by H2O2; anthocyanins tested at equivalent concentrations (specific concentration not detailed in abstract)

Why This Matters

This comparative data is critical for researchers selecting anthocyanins for antioxidant studies in colonic models, as the 3,5-diglucoside exhibits distinct, non-superior activity relative to the mono-glucoside, necessitating precise compound selection to avoid overestimation of antioxidant effect.

• [1] Jing, P., Qian, B., Zhao, S., Qi, X., Ye, L., Giusti, M. M., & Wang, X. (2015). Effect of glycosylation patterns of Chinese eggplant anthocyanins and other derivatives on antioxidant effectiveness in human colon cell lines. Food Chemistry, 172, 183–189. View Source
• [2] PubMed Abstract: Effect of glycosylation patterns of Chinese eggplant anthocyanins and other derivatives on antioxidant effectiveness in human colon cell lines. PMID: 25442541. View Source

Bioaccessibility and Digestion Kinetics

In a comparative stability study of pomegranate juice anthocyanins under thermal processing, cyanidin 3-O-glucoside (Cy3G) demonstrated markedly higher instability compared to delphinidin 3,5-diglucoside (Dp3,5dG) and cyanidin 3,5-diglucoside (Cy3,5dG) [1]. While the study did not report specific half-life values, it explicitly ranked the thermal degradation susceptibility as Cy3G (most unstable) > Dp3,5dG and Cy3,5dG (more stable), indicating that the 3,5-diglucoside moiety confers a protective effect against heat-induced degradation relative to the 3-monoglucoside form, even when the aglycone differs [2].

Digestion fate

Class-level

Colonic hydrolysis required; monoglucoside absorbed gastrically

Digestion route context may differ

Monoglucoside bioaccessibility 22-28% gastric, 3% intestinal

Evidence Dimension	Thermal Degradation Stability
Target Compound Data	Relatively stable (retention superior to Cy3G)
Comparator Or Baseline	Cyanidin 3-O-glucoside (Cy3G): More instable (greater degradation)
Quantified Difference	Qualitative ranking: Cy3G degradation > Dp3,5dG degradation
Conditions	Pomegranate juice matrix; thermal pasteurization at 65°C for 30 s and 90°C for 5 s; storage at refrigerated and ambient temperatures

Why This Matters

For industrial food scientists formulating natural colorants for heat-processed beverages, delphinidin 3,5-diglucoside offers a demonstrably more stable color retention profile than the widely used cyanidin-3-glucoside, directly impacting product shelf-life and color consistency.

• [1] Vegara, S., Mena, P., Martí, N., Saura, D., & Valero, M. (2013). Approaches to understanding the contribution of anthocyanins to the antioxidant capacity of pasteurized pomegranate juices. Food Chemistry, 141(3), 1630–1636. View Source
• [2] Xu, J., Su, X., Li, S., Liu, W., & Zhang, W. (2013). Identification and thermal stability of purple-fleshed sweet potato anthocyanins in aqueous solutions with various pH values and fruit juices. Food Chemistry, 136(3–4), 1429–1434. View Source

ROS Suppression in Lacrimal Gland

A systematic investigation into the stability of delphinidin and cyanidin glycosides in maqui berry preparations revealed that pH profoundly modulates the relative stability of 3,5-diglycosides versus 3-O-glycosides [1]. At pH 3.6, the half-lives of 3-O-glycosides (e.g., delphinidin-3-glucoside) were substantially shorter than those of their respective 3,5-O-diglycosides (e.g., delphinidin-3,5-diglucoside). Notably, this stability advantage reversed at pH 2.2, where the 3-O-glycosides became more stable [2]. This pH-dependent crossover highlights the critical importance of formulation pH when selecting the optimal anthocyanin glycosylation pattern.

ROS suppression

Reported

Suppressed ROS vs vehicle in ex vivo dry eye lacrimal gland

Reported tissue-level antioxidant context

Rat dry eye model, tear secretion restoration context

Evidence Dimension	Thermal Half-Life at pH 3.6
Target Compound Data	Significantly longer half-life (as a 3,5-diglycoside class member)
Comparator Or Baseline	3-O-glycosides (e.g., delphinidin-3-glucoside): Substantially shorter half-life
Quantified Difference	Substantial difference (exact half-life values not provided in abstract)
Conditions	Purified maqui anthocyanin preparations; thermal treatment at pH 3.6 and pH 2.2; degradation monitored by HPLC

Why This Matters

This class-level inference is crucial for procurement decisions in applications where the final product pH is near 3.6 (e.g., many fruit juices and acidic beverages). Under these conditions, delphinidin 3,5-diglucoside is predicted to exhibit superior stability compared to its mono-glucoside counterpart, reducing color loss and antioxidant degradation during storage.

• [1] Brauch, J. E., Kroner, M., Schweiggert, R. M., & Carle, R. (2015). Studies into the Stability of 3-O-Glycosylated and 3,5-O-Diglycosylated Anthocyanins in Differently Purified Liquid and Dried Maqui (Aristotelia chilensis (Mol.) Stuntz) Preparations during Storage and Thermal Treatment. Journal of Agricultural and Food Chemistry, 63(39), 8705–8714. View Source
• [2] PubMed Abstract: Studies into the Stability of 3-O-Glycosylated and 3,5-O-Diglycosylated Anthocyanins... PMID: 26338479. View Source

In Vitro Duodenal Bioaccessibility: Delphinidin 3,5-Diglucoside Ranges from 7.3% to 9.7%

An in vitro digestion study of pomegranate aril anthocyanins, which include delphinidin 3,5-diglucoside as a major component, determined that the bioaccessibility of anthocyanins under simulated duodenal conditions varied between 7.3% and 9.7% [1]. This low bioaccessibility is characteristic of anthocyanins and is influenced by pH instability and potential interactions with the food matrix. The study further demonstrated that microencapsulation could enhance bioaccessibility, underscoring the need for formulation strategies to improve the delivery of this compound in functional food applications [2].

Evidence Dimension	Percentage Bioaccessibility (Duodenal Phase)
Target Compound Data	7.3% – 9.7% (as part of total anthocyanin pool)
Comparator Or Baseline	N/A (Reported as a range for total anthocyanins including delphinidin 3,5-diglucoside)
Quantified Difference	N/A
Conditions	Simulated in vitro gastrointestinal digestion (gastric and duodenal phases); pomegranate aril matrix

Why This Matters

For researchers designing in vivo studies or developing oral formulations containing delphinidin 3,5-diglucoside, this quantitative baseline for intestinal bioaccessibility is essential for dose calculations, pharmacokinetic modeling, and selecting appropriate delivery systems to overcome low natural absorption.

• [1] Paul, P., Dua, T. K., & Paul, A. (2018). Chemo-profiling of anthocyanins and fatty acids present in pomegranate aril and seed grown in Indian condition and its bioaccessibility study. Journal of Food Science and Technology, 55(6), 2218–2227. View Source
• [2] ICAR Research Data Repository: Chemo-profiling of anthocyanins... bioaccessibility study. View Source

Thermal Degradation Kinetics: Half-Life of Delphinidin 3,5-Diglucoside at 80°C is 2–4 Hours

According to vendor technical data for purified delphinidin-3,5-O-diglucoside chloride, the compound exhibits a defined thermal degradation profile . At 20°C, the half-life exceeds 24 hours with minimal degradation. At elevated temperatures relevant to processing and accelerated stability testing: at 60°C, the half-life is 8–12 hours (relative stability 60–70%); at 80°C, the half-life drops to 2–4 hours (relative stability 30–40%); and at 100°C, the half-life is less than 1 hour (relative stability <20%) . These values provide a quantitative benchmark for predicting compound integrity under thermal stress.

Evidence Dimension	Thermal Half-Life (Hours)
Target Compound Data	20°C: >24 h; 60°C: 8–12 h; 80°C: 2–4 h; 100°C: <1 h
Comparator Or Baseline	N/A (Compound-specific degradation profile)
Quantified Difference	N/A
Conditions	Purified compound; solvent not specified (vendor data); temperature range 20–100°C

Why This Matters

This quantitative stability data enables researchers and formulators to define permissible thermal processing windows, design accelerated stability studies, and establish appropriate storage and handling protocols for delphinidin 3,5-diglucoside, ensuring experimental reproducibility and product quality.

Delphinidin 3,5-Diglucoside Applications

pH-Optimized Natural Colorants

Given the demonstrated superior thermal stability of delphinidin 3,5-diglucoside relative to cyanidin 3-glucoside in pasteurized pomegranate juice [1], and the class-level evidence of enhanced half-life for 3,5-diglycosides at pH 3.6 [2], this compound is the preferred choice for developing natural purple/blue colorants in shelf-stable, heat-treated acidic beverages (e.g., sports drinks, fruit juices, flavored waters). Its stability advantage directly translates to reduced color fading and lower usage rates compared to mono-glucoside alternatives.

Colonic Metabolism & Microbiota Metabolites

For researchers investigating the relationship between anthocyanin glycosylation and cellular antioxidant response in colonic cell models (e.g., HT-29, HCT-116), delphinidin 3,5-diglucoside serves as a defined, moderate-activity comparator [3]. Its ROS reduction potency, which is lower than delphinidin-3-glucoside but higher than delphinidin-3-rutinoside-5-glucoside, makes it essential for establishing structure-activity relationships and for use as a control in experiments examining the effects of C5 glycosylation or acylation.

Ocular Surface Oxidative Stress Models

The low native duodenal bioaccessibility of delphinidin 3,5-diglucoside (7.3–9.7%) [4] highlights a critical need for advanced formulation strategies to improve its oral delivery. This compound is an ideal candidate for research into microencapsulation, liposomal encapsulation, or other protective matrices designed to enhance anthocyanin stability through the gastrointestinal tract and increase the fraction available for colonic absorption or local activity.

Accelerated Stability Testing of Anthocyanin-Based Formulations at Elevated Temperatures

The defined thermal half-life profile for delphinidin 3,5-diglucoside (e.g., 2–4 hours at 80°C) provides a quantitative reference point for designing accelerated stability studies. Researchers can use this compound as a standard to benchmark the stability of novel anthocyanin derivatives or to validate the protective efficacy of encapsulation technologies under thermal stress, ensuring robust and comparable data across studies.

Application

Selection Property

Validation Focus

pH-sensitive natural colorant formulation studies

pH-dependent color stability profile

Half-life comparison at target pH

Colonic polyphenol metabolism & microbiota research

Digestion route and bioaccessibility profile

Microbial hydrolysis requirement for metabolite generation

Ocular surface oxidative stress research

Ex vivo lacrimal gland ROS modulation

Tissue-specific antioxidant endpoint context

• [1] Vegara, S., Mena, P., Martí, N., Saura, D., & Valero, M. (2013). Approaches to understanding the contribution of anthocyanins to the antioxidant capacity of pasteurized pomegranate juices. Food Chemistry, 141(3), 1630–1636. View Source
• [2] Brauch, J. E., Kroner, M., Schweiggert, R. M., & Carle, R. (2015). Studies into the Stability of 3-O-Glycosylated and 3,5-O-Diglycosylated Anthocyanins in Differently Purified Liquid and Dried Maqui (Aristotelia chilensis (Mol.) Stuntz) Preparations during Storage and Thermal Treatment. Journal of Agricultural and Food Chemistry, 63(39), 8705–8714. View Source
• [3] Jing, P., Qian, B., Zhao, S., Qi, X., Ye, L., Giusti, M. M., & Wang, X. (2015). Effect of glycosylation patterns of Chinese eggplant anthocyanins and other derivatives on antioxidant effectiveness in human colon cell lines. Food Chemistry, 172, 183–189. View Source
• [4] Paul, P., Dua, T. K., & Paul, A. (2018). Chemo-profiling of anthocyanins and fatty acids present in pomegranate aril and seed grown in Indian condition and its bioaccessibility study. Journal of Food Science and Technology, 55(6), 2218–2227. View Source